3-[(Z)-2-Bromoethenyl]thiophene

• Molecular Formula: C6H5BrS
• Molecular Weight: 189.07 g/mol
• IUPAC Name: 3-[(Z)-2-bromoethenyl]thiophene
• InChI: InChI=1S/C6H5BrS/c7-3-1-6-2-4-8-5-6/h1-5H/b3-1-
• InChI Key: XPRYGQJLVWEVSR-IWQZZHSRSA-N
• Isomeric SMILES: C1=CSC=C1/C=C\Br
• Canonical SMILES: C1=CSC=C1C=CBr

Description

3-[(Z)-2-Bromoethenyl]thiophene (CAS No.: 883558-59-6) is a brominated thiophene derivative characterized by a (Z)-configured bromoethenyl substituent at the 3-position of the thiophene ring. Thiophene derivatives are widely studied due to their applications in organic electronics, pharmaceuticals, and materials science. The Z-configuration of the bromoethenyl group introduces steric and electronic effects that influence reactivity, polymerization behavior, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Z)-2-Bromoethenyl]thiophene can be achieved through various methods. One common approach involves the bromination of ethenylthiophene derivatives. The reaction typically requires a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide. The reaction is carried out under controlled conditions to ensure the formation of the (Z)-isomer.

Industrial Production Methods

Industrial production of 3-[(Z)-2-Bromoethenyl]thiophene may involve large-scale bromination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring high yield and purity of the desired product. The use of automated systems and advanced monitoring techniques further enhances the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[(Z)-2-Bromoethenyl]thiophene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced thiophene derivatives.

Substitution: The bromoethenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols, leading to the formation of substituted thiophene derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or hydrogen peroxide in an organic solvent.

Reduction: Lithium aluminum hydride in anhydrous ether or tetrahydrofuran.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced thiophene derivatives.

Substitution: Substituted thiophene derivatives with various functional groups.

Scientific Research Applications

3-[(Z)-2-Bromoethenyl]thiophene has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex thiophene derivatives and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development, particularly for its ability to interact with biological targets.

Industry: Utilized in the development of organic semiconductors, light-emitting diodes (LEDs), and other electronic materials.

Mechanism of Action

The mechanism of action of 3-[(Z)-2-Bromoethenyl]thiophene involves its interaction with specific molecular targets and pathways. The bromoethenyl group can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with biological macromolecules. These interactions can result in the modulation of enzyme activity, inhibition of cell proliferation, or induction of apoptosis, depending on the specific biological context.

Comparison with Similar Compounds

Key Research Findings and Implications

Halogen Effects: Bromine substituents reduce polymerization efficiency in thiophene-based monomers compared to chlorine, highlighting trade-offs between electronic effects and steric limitations .

Bioactivity Potential: Brominated thiophenes consistently show enhanced antimicrobial activity over non-halogenated analogs, likely due to increased lipophilicity and halogen bonding .

Synthetic Challenges: The Z-configuration in 3-[(Z)-2-bromoethenyl]thiophene may complicate regioselective synthesis, as seen in related thiazolidinone derivatives requiring precise stereochemical control .